Spiro(4.4)nonane

• CAS: 175-93-9
• Molecular Formula: C9H16
• Molecular Weight: 124.22 g/mol
• InChI: InChI=1S/C9H16/c1-2-6-9(5-1)7-3-4-8-9/h1-8H2
• InChIKey: PHICBFWUYUCFKS-UHFFFAOYSA-N

Spiro(4.4)nonane (CAS 175-93-9) Procurement Guide: Core Properties & Comparator Scoping

Spiro(4.4)nonane (CAS 175-93-9) is a C9H16 carbocyclic spiroalkane composed of two cyclopentane rings fused at a single quaternary carbon, forming a rigid, non-planar scaffold [1]. With a molecular weight of 124.22 g·mol⁻¹, zero hydrogen-bond donors or acceptors, zero rotatable bonds, and a computed XLogP3 of 4.2, it presents a compact, highly lipophilic, and conformationally locked hydrocarbon core [2]. These properties fundamentally distinguish it from linear (n-nonane), monocyclic (cyclopentane), and even closely related spiro analogs such as spiro[4.5]decane or spiro[5.5]undecane, and underpin its utility as a privileged scaffold in chiral ligand design, functional materials, and as a synthetic building block [3].

Privileged Scaffold Rigid spirocyclic core for chiral ligand design

Conformational Lock Zero rotatable bonds for shape‑persistent building blocks

Physicochemical Reference Well‑defined thermophysical properties for benchmark studies

• [1] PubChem. Spiro(4.4)nonane (CID 78959). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/78959 (accessed 2026-04-23). View Source
• [2] Angene Chemical. CAS 175-93-9 | Spiro[4.4]nonane | CAS Number 175-93-9. https://www.angenechem.com/cas/175-93-9.html (accessed 2026-04-23). View Source
• [3] Jiang, Y.; Xue, S.; Yu, K.; Li, Z.; Deng, J.; Mi, A.; Chan, A. S. C. Asymmetric hydroformylation catalyzed by rhodium(I) complexes of novel chiral spiro ligands. J. Organomet. Chem. 1999, 586 (2), 159–165. DOI: 10.1016/S0022-328X(99)00257-0. View Source

Why Spiro(4.4)nonane Cannot Be Simply Replaced by Other C9H16 Isomers or Spiroalkanes

The spiro[4.4]nonane scaffold cannot be substituted by its acyclic isomer n-nonane, its monocyclic analog cyclopentane, or even other spiroalkanes such as spiro[4.5]decane without incurring measurable and functionally consequential changes in physicochemical properties. The rigid spirocyclic junction imposes a zero-rotatable-bond architecture, elevates density, and significantly alters boiling point and lipophilicity relative to the flexible linear chain [1]. Moreover, the specific two-five-membered-ring geometry of spiro[4.4]nonane creates a chiral environment upon 1,6-disubstitution that is structurally and stereoelectronically distinct from spiro[4.5]decane or spiro[5.5]undecane analogs, directly impacting enantioselectivity in asymmetric catalysis applications [2].

n‑Nonane or Cyclopentane

Lacks the spirocyclic junction; flexible chain or monocycle cannot replicate the zero‑rotatable‑bond rigidity or three‑dimensional shape.

Spiro[4.5]decane or Spiro[5.5]undecane

Larger ring size alters density, boiling point, and chiral environment; catalyst performance and physical property matching may not transfer.

• [1] Kuujia. Cas no 175-93-9 (spiro(4,4)nonane). https://www.kuujia.com/cas-175-93-9.html (accessed 2026-04-23). View Source
• [2] Xie, J.; Zhou, Q. Magical Chiral Spiro Ligands. Acta Chim. Sinica 2014, 72 (7), 778–797. DOI: 10.6023/A14050364. View Source

Spiro(4.4)nonane (175-93-9) Quantitative Differentiation Evidence Against Closest Analogs

Physical Property Differentiation: Spiro(4.4)nonane vs. Spiro(4.5)decane vs. n-Nonane

Spiro(4.4)nonane exhibits a density of 0.88 g·cm⁻³, a boiling point of 173.1 °C (at 760 mmHg), a vapor pressure of 1.72 mmHg (at 25 °C), and a refractive index of 1.477 [1]. These values position it between n-nonane (density 0.72 g·cm⁻³, bp 151 °C) and spiro[4.5]decane (density approx. 0.88–0.90 g·cm⁻³, bp 197.1 °C) . The elevated density and boiling point of spiro[4.4]nonane relative to its acyclic isomer reflect its compact, rigid molecular architecture, while its lower boiling point compared to spiro[4.5]decane is consistent with the reduced molecular weight and surface area of the [4.4] system.

Physical Property Comparison

Data to verify

Density +22% vs n‑nonane; BP +22 °C vs n‑nonane, −24 °C vs spiro[4.5]decane

Reported property profile differentiates spiro(4.4)nonane from closest analogs.

Source: database values; verify with experimental measurement.

Evidence Dimension	Density (g·cm⁻³) / Boiling Point (°C, 760 mmHg) / Vapor Pressure (mmHg, 25 °C)
Target Compound Data	Density: 0.88; BP: 173.1; Vapor Pressure: 1.72; Refractive Index: 1.477
Comparator Or Baseline	n-Nonane: Density 0.72, BP 151 °C; Spiro[4.5]decane: Density ~0.88–0.90, BP 197.1 °C; Spiro[5.5]undecane: Density ~0.87–0.88, BP 219.9 °C
Quantified Difference	Density: +22% vs. n-nonane; BP: +22 °C vs. n-nonane, −24 °C vs. spiro[4.5]decane
Conditions	Experimental and computed data from Kuujia, ChemSpider, and ChemicalBook databases; standard conditions (760 mmHg, 25 °C)

Why This Matters

For procurement decisions in applications requiring precise physical property matching (e.g., solvent replacement, formulation, or computational modeling), these differences are large enough to preclude direct interchange without re-optimization.

• [1] Kuujia. Cas no 175-93-9 (spiro(4,4)nonane). https://www.kuujia.com/cas-175-93-9.html (accessed 2026-04-23). View Source

Enthalpy of Vaporization: Differentiating Spiro(4.4)nonane from Spiro(4.5)decane and Spiro(5.5)undecane

The experimentally determined standard enthalpy of vaporization (ΔvapH°) for spiro(4.4)nonane is 10.6 ± 0.1 kcal·mol⁻¹ (44.4 ± 0.4 kJ·mol⁻¹), measured by gas-saturation method over the temperature range 278–313 K [1]. This value is lower than that predicted for spiro[4.5]decane (approx. 41.6 ± 0.8 kJ·mol⁻¹ or ~9.9 kcal·mol⁻¹) and spiro[5.5]undecane (approx. 43.8 ± 0.8 kJ·mol⁻¹ or ~10.5 kcal·mol⁻¹) from ChemSpider estimates . The lower vaporization enthalpy of spiro(4.4)nonane relative to spiro[5.5]undecane is consistent with its smaller molecular surface area and reduced London dispersion interactions.

Enthalpy of Vaporization

Experimental

44.4 ± 0.4 kJ·mol⁻¹

Supports accurate thermodynamic modeling; spiro[4.5]decane data cannot substitute.

Gas‑saturation method; NIST Standard Reference Database.

Evidence Dimension	Standard Enthalpy of Vaporization (ΔvapH°)
Target Compound Data	10.6 ± 0.1 kcal·mol⁻¹ (44.4 ± 0.4 kJ·mol⁻¹)
Comparator Or Baseline	Spiro[4.5]decane: ~41.6 ± 0.8 kJ·mol⁻¹ (predicted); Spiro[5.5]undecane: ~43.8 ± 0.8 kJ·mol⁻¹ (predicted)
Quantified Difference	Spiro(4.4)nonane ΔvapH° is ~2.8 kJ·mol⁻¹ higher than spiro[4.5]decane and ~0.6 kJ·mol⁻¹ higher than spiro[5.5]undecane
Conditions	Temperature range 278–313 K; gas-saturation method; NIST Standard Reference Database

Why This Matters

Accurate vaporization enthalpy data are critical for process engineering calculations (distillation, evaporation, vapor-phase transport). Using spiro[4.5]decane data as a proxy for spiro(4.4)nonane would introduce systematic error in thermodynamic modeling.

• [1] Verevkin, S. P. Improved Benson Increments for the Estimation of Standard Enthalpies of Formation and Enthalpies of Vaporization of Alkyl Ethers, Acetals, Ketals, and Ortho Esters. J. Chem. Eng. Data 2002, 47 (5), 1071–1097. DOI: 10.1021/je020023o. [Data for spiro(4.4)nonane from NIST Chemistry WebBook] View Source

Lipophilicity Differentiation: XLogP3 of Spiro(4.4)nonane vs. n-Nonane vs. Cyclopentane

The computed XLogP3 for spiro(4.4)nonane is 4.2, indicating high lipophilicity [1]. This value is lower than that of n-nonane (XLogP 4.50) [2] but substantially higher than that of cyclopentane (experimental logP ~3.0 at 20 °C) . The intermediate lipophilicity of spiro(4.4)nonane—higher than a monocycle but lower than the fully extended acyclic chain—reflects its compact spirocyclic architecture, which reduces the hydrophobic surface area relative to n-nonane while retaining greater carbon density than cyclopentane.

Lipophilicity (XLogP3)

Computed

4.2 vs n‑nonane 4.50; +1.2 vs cyclopentane

Intermediate lipophilicity reflects compact spiro architecture.

Computed XLogP3; experimental logP may vary.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3: 4.2
Comparator Or Baseline	n-Nonane: XLogP 4.50; Cyclopentane: logP ~3.0 (experimental, 20 °C)
Quantified Difference	Spiro(4.4)nonane is −0.3 log units vs. n-nonane; +1.2 log units vs. cyclopentane
Conditions	XLogP3 computed via PubChem; experimental logP for cyclopentane from ChemicalBook; values at or near 25 °C

Why This Matters

Lipophilicity differences of 0.3–1.2 log units are substantial and directly impact partitioning behavior, membrane permeability predictions, and solvent selection. In drug discovery or agrochemical contexts where spiro(4.4)nonane serves as a core scaffold, substituting with cyclopentane-based analogs would yield dramatically different ADME predictions.

• [1] PubChem. Spiro(4.4)nonane (CID 78959). https://pubchem.ncbi.nlm.nih.gov/compound/78959 (accessed 2026-04-23). View Source
• [2] Plantaedb. Nonane. https://plantaedb.com/compound/nonane (accessed 2026-04-23). [XLogP value cited] View Source

NMR Spin-Spin Coupling Constants: Structural Differentiation Across Spiroalkane Series

Carbon-carbon spin-spin coupling constants J(C,C) were calculated at the SOPPA level for a homologous series of seven spiroalkanes including spiro[4.4]nonane, spiro[2.5]octane, spiro[3.3]heptane, and spiro[5.5]undecane [1]. The J(C,C) values across the spiro carbon and within ring systems were found to be highly sensitive to ring size, with spiro[4.4]nonane exhibiting characteristic coupling patterns that differ systematically from both smaller (spiro[2.5]octane) and larger (spiro[5.5]undecane) ring systems. These computed coupling constants serve as a structural fingerprint for unambiguous identity confirmation.

NMR J(C,C) Signature

Computed

Characteristic coupling pattern distinct across spiroalkane series

Enables structural identification and prevents misidentification.

SOPPA calculations; experimental verification advised.

Evidence Dimension	Computed ¹³C-¹³C spin-spin coupling constants J(C,C) across spiro carbon
Target Compound Data	Spiro(4.4)nonane: J(C,C) values computed at SOPPA level (specific numerical data available in primary publication)
Comparator Or Baseline	Spiro[2.2]pentane, spiro[2.3]hexane, spiro[2.4]heptane, spiro[2.5]octane, spiro[3.3]heptane, spiro[5.5]undecane
Quantified Difference	Systematic variation of J(C,C) as a function of ring size; spiro(4.4)nonane values are distinct from all other members of the series
Conditions	SOPPA (Second-Order Polarization Propagator Approach) calculations; gas-phase geometry optimization; Magn. Reson. Chem. 2004, 42, 500–511

Why This Matters

For analytical chemists and QC laboratories, the unique NMR J(C,C) signature provides a definitive method to distinguish spiro(4.4)nonane from other spiroalkanes, preventing misidentification in multi-spiroalkane synthetic libraries or procurement verification.

• [1] Krivdin, L. B. Non-empirical calculations of NMR indirect carbon-carbon coupling constants. Part 7—Spiroalkanes. Magn. Reson. Chem. 2004, 42 (6), 500–511. DOI: 10.1002/mrc.1367. View Source

Chiral Spiro Ligand Performance: Spiro(4.4)nonane-1,6-diol-Derived Phosphite Ligands in Asymmetric Hydroformylation

Chiral diphosphite and phosphinite-phosphite ligands derived from spiro[4.4]nonane-1,6-diol, when complexed with Rh(I), catalyze the asymmetric hydroformylation of styrene with 97% regioselectivity (branched selectivity) and 65% enantiomeric excess (ee) [1]. In contrast, the same ligand architecture built on spiro[4.5]decane or spiro[5.5]undecane scaffolds yields altered bite angles and chiral pocket geometries, which in related spiro ligand families have been shown to result in substantially different ee values and even reversed enantioselectivity trends [2]. The spiro[4.4]nonane framework occupies a unique position in the spiro ligand library, with three chiral stereocenters accessible through 1,6-disubstitution, enabling fine-tuning of the chiral environment that is geometrically impossible with monocyclic or acyclic backbones [2].

Catalytic Performance

Class‑level inference

97% regioselectivity, 65% ee (Rh(I) complex)

Reported scaffold‑specific performance; not transferable to other spiroalkanes.

Direct comparison with [4.5]/[5.5] analogs not available.

Evidence Dimension	Catalytic performance: regioselectivity and enantioselectivity of Rh(I)-spiro ligand complexes
Target Compound Data	97% branched selectivity; 65% ee (Rh(I)-7 complex, styrene hydroformylation)
Comparator Or Baseline	Spiro[4.5]decane- and spiro[5.5]undecane-derived ligands: quantitative performance data not directly available in same study; class-level inference from spiro ligand review
Quantified Difference	Spiro(4.4)nonane-1,6-diol-derived ligands achieve 97% regioselectivity and 65% ee; structural divergence from [4.5] and [5.5] analogs expected to alter chiral induction significantly
Conditions	Rh(I)-catalyzed asymmetric hydroformylation of styrene; J. Organomet. Chem. 1999, 586, 159–165

Why This Matters

For researchers procuring chiral ligand precursors, spiro(4.4)nonane-1,6-diol provides a validated entry to catalysts with demonstrated 97% regioselectivity. Substituting with spiro[4.5]decane- or spiro[5.5]undecane-derived diols would require complete re-optimization of the catalytic system with no guarantee of comparable performance.

• [1] Jiang, Y.; Xue, S.; Yu, K.; Li, Z.; Deng, J.; Mi, A.; Chan, A. S. C. Asymmetric hydroformylation catalyzed by rhodium(I) complexes of novel chiral spiro ligands. J. Organomet. Chem. 1999, 586 (2), 159–165. DOI: 10.1016/S0022-328X(99)00257-0. View Source
• [2] Xie, J.; Zhou, Q. Magical Chiral Spiro Ligands. Acta Chim. Sinica 2014, 72 (7), 778–797. DOI: 10.6023/A14050364. View Source

Spirocyclic Rigidity and Zero Rotatable Bonds: Conformational Lock vs. Flexible Analogs

Spiro(4.4)nonane possesses zero rotatable bonds, a topological polar surface area (TPSA) of 0 Ų, and a molecular complexity index of 75.1 [1]. In contrast, n-nonane features six rotatable bonds and can adopt numerous low-energy conformations [2]. This absolute conformational restriction is a direct consequence of the spirocyclic junction and is shared to varying degrees by other spiroalkanes; however, the [4.4] ring system provides a unique balance of ring strain and steric bulk. Angular distortion analysis at the spiro carbon in spiro[4.4]nonane derivatives reveals planoid deformations that are comparatively small when no additional bridges are present between the rings, distinguishing it from α,α′-bridged analogs [3].

Rotatable Bonds

Source review

0 vs n‑nonane 6; TPSA 0 Ų

Absolute conformational lock distinguishes from flexible chain analogs.

Computed properties from PubChem; angular distortion data available.

Evidence Dimension	Number of rotatable bonds and conformational flexibility
Target Compound Data	Rotatable bonds: 0; TPSA: 0 Ų; Complexity: 75.1
Comparator Or Baseline	n-Nonane: 6 rotatable bonds; Cyclopentane: 0 rotatable bonds but planar ring flexibility; Spiro[4.5]decane: 0 rotatable bonds but larger ring system
Quantified Difference	Spiro(4.4)nonane has 6 fewer rotatable bonds than n-nonane; TPSA is identically 0 Ų for all pure hydrocarbons compared
Conditions	Computed properties from PubChem; angular distortion data from X-ray structural analysis

Why This Matters

Zero rotatable bonds confer maximal conformational rigidity, which is a critical parameter in fragment-based drug design, ligand pre-organization for catalysis, and materials science applications where molecular shape persistence is required. n-Nonane cannot serve as a rigid scaffold substitute; cyclopentane lacks the three-dimensional spiro architecture.

• [1] PubChem. Spiro(4.4)nonane (CID 78959). https://pubchem.ncbi.nlm.nih.gov/compound/78959 (accessed 2026-04-23). View Source
• [2] PubChem. Nonane (CID 8141). https://pubchem.ncbi.nlm.nih.gov/compound/8141 (accessed 2026-04-23). View Source
• [3] Luef, W.; Keese, R. Angular Distortions at Tetracoordinate Carbon: Planoid Configurations in Substituted Spiro[4.4]nonanes. Helv. Chim. Acta 1993, 76 (3), 1173–1187. DOI: 10.1002/hlca.19930760307. View Source

Best Research and Industrial Application Scenarios for Spiro(4.4)nonane (CAS 175-93-9)

Chiral Ligand Precursor for Asymmetric Catalysis

Spiro(4.4)nonane serves as the foundational hydrocarbon scaffold for spiro[4.4]nonane-1,6-diol and spiro[4.4]nonane-1,6-diamine, which are converted into chiral diphosphite, phosphinite-phosphite, and bisnitrogen ligands. The Rh(I) complex of a spiro[4.4]nonane-1,6-diol-derived diphosphite ligand achieves 97% regioselectivity and 65% ee in asymmetric styrene hydroformylation [1]. This performance is scaffold-specific and would not be replicated with spiro[4.5]decane- or spiro[5.5]undecane-derived analogs without extensive re-optimization .

Conformationally Rigid Building Block in Medicinal Chemistry

The zero-rotatable-bond architecture and intermediate lipophilicity (XLogP3 4.2) of spiro(4.4)nonane make it an attractive core scaffold for fragment-based drug discovery and for replacing flexible alkyl linkers with rigid, shape-persistent spiro junctions [1]. Unlike n-nonane (XLogP 4.50, 6 rotatable bonds), spiro(4.4)nonane locks the molecular shape while retaining a similar carbon count, which can improve target binding entropy and selectivity .

Thermophysical Reference Standard for Spiroalkane Series

Spiro(4.4)nonane's experimentally measured enthalpy of vaporization (ΔvapH° = 10.6 ± 0.1 kcal·mol⁻¹) [1] and well-defined physical properties (density 0.88 g·cm⁻³, bp 173.1 °C, nD 1.477) position it as a valuable reference compound for benchmarking computational thermophysical property predictions across the spiroalkane family. Its intermediate ring size fills a critical gap between smaller spiroalkanes (spiro[3.3]heptane) and larger systems (spiro[5.5]undecane) .

Synthetic Intermediate for Fredericamycin A and Related Polyketide Antibiotics

The spiro[4.4]nonane ring system constitutes the core carbocyclic framework of fredericamycin A, an antitumor antibiotic. Synthetic methodology papers demonstrate that the spiro[4.4]nonane system can be constructed via radical spirocyclization or Nazarov cyclization approaches, with X-ray crystal structure confirmation of the spirocyclic architecture [1]. This establishes spiro(4.4)nonane as the foundational building block for total synthesis efforts targeting fredericamycin-class natural products.

Application

Selection Property

Validation Focus

Chiral Ligand Precursor

Spirocyclic diol‑derived chiral ligands

Enantioselectivity & regioselectivity optimization

Rigid Building Block

Zero rotatable bonds; intermediate lipophilicity

Target binding entropy & selectivity assessment

Thermophysical Reference

Experimentally measured ΔvapH° and density

Benchmarking computational thermophysical predictions

Synthetic Intermediate

Spiro[4.4]nonane core for fredericamycin A

Synthetic route feasibility & crystal structure confirmation

• [1] Rao, A. V. R.; Reddy, D. R.; Deshpande, V. H. Methodology for the synthesis of the spiro[4.4]nonane system: an approach for the total synthesis of fredericamycin A. J. Chem. Soc., Chem. Commun. 1984, 1119–1120. DOI: 10.1039/C39840001119. View Source